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Compound of Interest

Compound Name: 2,4,6-Trimethoxypyridin-3-amine

CAS No.: 2376729-67-6

Cat. No.: B2390026 Get Quote

Executive Summary & Chemical Identification
2,4,6-Trimethoxypyridin-3-amine is a specialized heterocyclic intermediate often used in

pharmaceutical synthesis. Because specific Safety Data Sheets (SDS) for this exact isomer

can be rare or vendor-specific, this guide applies a functional group safety approach. We derive

our protocols from the known hazards of aminopyridines and electron-rich methoxy-substituted

pyridines.

Core Directive: This compound acts as a weak organic base. It must be segregated from strong

acids and oxidizers to prevent exothermic reactions or the formation of unstable nitrated

species.
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Parameter Detail

Chemical Name 2,4,6-Trimethoxypyridin-3-amine

Functional Groups
Pyridine ring, Primary Amine (-NH₂), Methoxy

ethers (-OCH₃)

CAS Number
Varies by isomer/salt form (e.g., HCl salt).[1][2]

[3][4][5][6]Verify on vendor label.

Waste Class
Non-Halogenated Organic (unless halogenated

solvents are present)

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin/Eye Irritation,

Aquatic Toxicity.

Pre-Disposal Risk Assessment
Before removal from the bench, you must validate the waste stream compatibility. This "Self-

Validating System" ensures no downstream accidents occur in the central waste facility.

The "Do Not Mix" List (Incompatibility)
Strong Oxidizers (e.g., Nitric Acid, Permanganates): The electron-rich pyridine ring is highly

susceptible to vigorous oxidation or nitration, potentially leading to explosive decomposition.

Strong Acids (e.g., Conc. HCl, H₂SO₄): Will cause an immediate exothermic acid-base

reaction. While not explosive, the heat generated can pressurize waste containers or

volatilize other solvents.

Acid Chlorides/Anhydrides: Reacts violently with the amine group to form amides, releasing

heat and HCl gas.

Waste Stream Segregation Logic
The following decision tree illustrates the correct disposal path. This logic prioritizes the

chemical state (Solid vs. Liquid) and solvent composition.
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Caption: Figure 1. Segregation decision tree. Note that as an organic base, the compound is

compatible with standard organic solvent streams but must be kept away from dedicated "Acid

Waste" streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powder/Crystals)
Use this for expired reagents, spill cleanup residues, or synthesized solids.

PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety glasses.

Use a fume hood to avoid dust inhalation.

Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth high-

density polyethylene (HDPE) jar.

Secondary Containment: Place the first bag/jar inside a second clear bag (Double Bagging).

Labeling: Affix a hazardous waste tag.

Constituents: Write "2,4,6-Trimethoxypyridin-3-amine".

Hazard Checkbox: Check "Toxic" and "Irritant".

Storage: Place in the satellite accumulation area designated for Solid Toxic Waste.

Protocol B: Liquid Waste (Solutions)
Use this for reaction mixtures, HPLC effluent, or mother liquors.
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Identify the Solvent: Determine if the primary solvent is Halogenated (e.g., Dichloromethane)

or Non-Halogenated (e.g., Methanol, Ethyl Acetate).

pH Check (Crucial):

If the solution is acidic (pH < 4) due to workup, neutralize it slowly with a dilute base (e.g.,

Sodium Bicarbonate) to pH 6-8 before adding it to the organic waste drum. This prevents

unexpected heating in the central waste container.

Transfer: Pour into the appropriate carboy (Halogenated or Non-Halogenated).

Note: Do not fill containers >90% full to allow for thermal expansion.

Log: Record the volume and concentration on the waste container's log sheet immediately.

Protocol C: Empty Containers (The RCRA "Triple Rinse"
Rule)
Regulatory grounding: 40 CFR 261.7 (RCRA Empty).

Visual Inspection: Ensure the container is "pour-empty" (no flow when inverted).

Triple Rinse:

Rinse 1: Add solvent (approx. 5-10% volume) capable of dissolving the residue (e.g.,

Methanol or Acetone). Shake well. Decant this rinse into the Liquid Hazardous Waste

stream.

Rinse 2: Repeat. Decant into waste.

Rinse 3: Repeat. Decant into waste.

Defacement: Cross out the original label or remove it entirely. Write "EMPTY" clearly on the

container.

Final Disposal: The container can now be discarded in regular trash or glass recycling,

depending on local institutional policy.
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Emergency Procedures (Spills)
Dry Spill:

Do not sweep vigorously (creates dust).

Cover with wet paper towels to dampen, then scoop into a bag.

Clean the surface with soap and water.[7][8][9]

Wet Spill:

Absorb with vermiculite or chemically inert absorbent pads.

Do not use paper towels for large spills if the solvent is flammable.

Dispose of absorbent material as Solid Hazardous Waste (Protocol A).
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Disclaimer: This guide is for educational and operational planning purposes. Always consult the

specific Safety Data Sheet (SDS) provided by your chemical vendor and adhere to your

institution's specific Environmental Health & Safety (EHS) guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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